Cas no 2229012-28-4 (2-chloro-6-(propan-2-ylsulfanyl)benzene-1-sulfonyl chloride)

• Product Name: 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-sulfonyl chloride
• CAS No: 2229012-28-4
• MF: C₉H₁₀Cl₂O₂S₂
• MW: 285.210498332977
• CID: 6282593
• PubChem ID: 165870076
• Update Time: 2025-08-03

2-chloro-6-(propan-2-ylsulfanyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-sulfonyl chloride
• 2229012-28-4
• EN300-2003818

• Inchi： 1S/C9H10Cl2O2S2/c1-6(2)14-8-5-3-4-7(10)9(8)15(11,12)13/h3-6H,1-2H3
• InChI Key： YMRBNUHYGZVNQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1S(=O)(=O)Cl)SC(C)C

Computed Properties

• Exact Mass: 283.9499273g/mol
• Monoisotopic Mass: 283.9499273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.8Ų

Additional information on 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-sulfonyl chloride

Recent Advances in the Study of 2-Chloro-6-(propan-2-ylsulfanyl)benzene-1-sulfonyl Chloride (CAS: 2229012-28-4)

In recent years, the chemical compound 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-sulfonyl chloride (CAS: 2229012-28-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl chloride and isopropylthio functional groups, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and material science. The following research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-sulfonyl chloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve higher efficiency. These advancements are critical for scaling up production for industrial and pharmaceutical applications. Additionally, the compound's stability under various conditions has been investigated, providing valuable insights into its handling and storage requirements.

From a biological perspective, 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-sulfonyl chloride has demonstrated notable activity as an enzyme inhibitor. Preliminary studies suggest its potential in targeting specific enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and evaluate its efficacy and safety profile. These findings could pave the way for novel therapeutic agents in treating chronic inflammatory diseases.

Beyond its biological applications, this compound has also been explored in material science. Its sulfonyl chloride group enables it to act as a versatile intermediate in the synthesis of polymers and other advanced materials. Recent research has focused on its use in creating functionalized surfaces and coatings with enhanced properties, such as antimicrobial activity and chemical resistance. These developments hold promise for applications in medical devices and industrial coatings.

In conclusion, 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-sulfonyl chloride (CAS: 2229012-28-4) represents a multifaceted compound with significant potential in both pharmaceutical and material science domains. Ongoing research continues to uncover new applications and refine its synthesis and utilization. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in advancing chemical biology and drug discovery.